4-(1,3-benzodioxol-5-yl)-2-[(3-methoxybenzyl)sulfanyl]-1,4-dihydro-5H-indeno[1,2-d]pyrimidin-5-one

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-2-[(3-methoxyphenyl)methylsulfanyl]-1,4-dihydroindeno[1,2-d]pyrimidin-5-one
• InChI: InChI=1S/C26H20N2O4S/c1-30-17-6-4-5-15(11-17)13-33-26-27-23(16-9-10-20-21(12-16)32-14-31-20)22-24(28-26)18-7-2-3-8-19(18)25(22)29/h2-12,23H,13-14H2,1H3,(H,27,28)
• InChI Key: BBZATUWEOLBCSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CSC2=NC(C3=C(N2)C4=CC=CC=C4C3=O)C5=CC6=C(C=C5)OCO6
• Molecular Formula: C26H20N2O4S
• Molecular Weight: 456.5 g/mol

Description

4-(1,3-benzodioxol-5-yl)-2-[(3-methoxybenzyl)sulfanyl]-1,4-dihydro-5H-indeno[1,2-d]pyrimidin-5-one is a useful research compound. Its molecular formula is C26H20N2O4S and its molecular weight is 456.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis and Antimicrobial Activity : This compound and its derivatives have been synthesized and evaluated for their antimicrobial activity. For example, a study reported the synthesis of a similar compound with activity towards various microorganisms such as S. aureus, B. subtilis, B. cereus, C. albicans, and A. niger. The structural confirmation was achieved through single crystal X-ray structure analysis, highlighting its potential in antimicrobial research (Attia et al., 2014).

Biological Activities

• Antitumor Potential : Certain derivatives have shown potential in antitumor studies. For example, specific compounds related to this chemical structure demonstrated significant cytotoxic activities, which may be crucial for further anti-tumor activity studies (Gul et al., 2016).

Chemical Properties and Interactions

• Molecular Structure Analysis : Studies have also focused on the molecular structure and chemical properties of these compounds. For instance, the crystal packing and molecular interactions of a related compound were analyzed, providing insights into its structural features and stability (Kaur et al., 2012).

Applications in Materials Science

• Nonlinear Optical Studies : This chemical and its derivatives have been studied for their potential in nonlinear optical materials. A study synthesized a related compound and characterized it using various techniques, including Density Functional Theory (DFT) calculations, to explore its potential in developing non-linear optical materials (Shahid et al., 2018).

Eco-friendly Synthesis and Applications

• Eco-friendly Synthesis and Corrosion Inhibition : Some studies have reported the eco-friendly synthesis of derivatives and evaluated their use as corrosion inhibitors. This indicates the compound's relevance in both green chemistry and industrial applications (Abdallah et al., 2018).